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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzoyl chloride

Cat. No.: B1308196

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Fluoro-2-methylbenzoyl chloride (CAS No. 21900-43-6), a key intermediate in the synthesis
of pharmaceuticals and other fine chemicals.[1] Due to its reactive acyl chloride group and the
presence of fluorine, this compound is of significant interest in medicinal chemistry for the
development of novel bioactive molecules.[2]

Core Physical and Chemical Properties

4-Fluoro-2-methylbenzoyl chloride is a fluorinated acid chloride.[1] It presents as a clear
liquid under standard conditions.[3] Like other lower acyl chlorides, it is expected to be a
colorless liquid with a pungent odor, and it reacts with water, indicating it is not soluble and
cannot form an aqueous solution.[4]

Quantitative Data Summary

Comprehensive experimental data for 4-Fluoro-2-methylbenzoyl chloride is not widely
published. The available data is summarized below.
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Property Value Source(s)
CAS Number 21900-43-6 [11[3]
Molecular Formula CsHeCIFO [1][3]
Molecular Weight 172.58 g/mol [11[3]
Physical Appearance Clear liquid [3]

Density 1.265 g/cm3 [5]

Boiling Point Data not available

Melting Point Data not available

Refractive Index

Data not available

Purity

>98% (Commercially available)

[3]

Comparative Data of Isomers and Related Compounds

For context and estimation purposes, the physical properties of closely related isomers and

analogs are presented below. These values highlight the expected range for the title

compound.
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Density (g/mL Boiling Point Refractive

Compound CAS Number
at 25°C) (°C | mmHg) Index (n20/D)
4-Fluoro-3-
methylbenzoyl 455-84-5 1.215 129-133 /17 1.5320
chloride
2-Fluoro-6-
Data not

methylbenzoyl 535961-78-5 ~1.3 204.9/760 ]

) available
chloride
4-Fluorobenzoyl

. 403-43-0 1.342 82/20 1.532
chloride
4-Fluoro-2-
(trifluoromethyl)b  189807-21-4 1.495 157 /760 1.468

enzoyl chloride

Sources:[2][6][7]

Experimental Protocols
Synthesis of 4-Fluoro-2-methylbenzoyl chloride

The primary route for synthesizing 4-Fluoro-2-methylbenzoyl chloride is via the chlorination
of its corresponding carboxylic acid, 4-fluoro-2-methylbenzoic acid. The most common and
effective chlorinating agent for this transformation is thionyl chloride (SOCI2), often with a
catalytic amount of N,N-dimethylformamide (DMF).[8][9]

Reaction: 4-fluoro-2-methylbenzoic acid + SOCIlz2 - 4-Fluoro-2-methylbenzoyl chloride +
SO02 (g) + HCI (g)

Detailed Protocol:

o Apparatus Setup: A three-necked, round-bottomed flask is equipped with a reflux condenser,
a magnetic stirrer, and a gas outlet connected to a scrubber (containing a sodium hydroxide
solution to neutralize the HCI and SOz byproducts). All glassware must be thoroughly dried
to prevent hydrolysis of the acyl chloride.[10] The system is kept under an inert atmosphere
(e.g., nitrogen or argon).
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e Charging the Flask: The flask is charged with 4-fluoro-2-methylbenzoic acid (1.0 equivalent).

o Addition of Reagent: An excess of thionyl chloride (SOCIz, typically 2.0-3.0 equivalents) is
added to the flask.[10] A catalytic amount of N,N-dimethylformamide (DMF, ~0.1 equivalents)
can be added to accelerate the reaction.[9]

» Reaction Conditions: The reaction mixture is heated to reflux (the boiling point of thionyl
chloride is 76 °C) and stirred vigorously.[10] The progress of the reaction can be monitored
by observing the cessation of gas evolution (HCI and SO2). The reaction is typically run for 2-
4 hours.[9]

e Work-up and Isolation:
o After the reaction is complete, the mixture is cooled to room temperature.

o The excess thionyl chloride is carefully removed by distillation under reduced pressure
(vacuum).[10]

o To ensure complete removal, a high-boiling-point inert solvent like toluene may be added
and subsequently evaporated under vacuum.[9]

 Purification: The resulting crude 4-Fluoro-2-methylbenzoyl chloride, obtained as an olil, is
then purified by fractional distillation under high vacuum to yield the final product. The purity
can be assessed by GC-MS or NMR spectroscopy.

Logical and Workflow Diagrams

The following diagram illustrates the experimental workflow for the synthesis of 4-Fluoro-2-
methylbenzoyl chloride from its carboxylic acid precursor.
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Synthesis Workflow: 4-Fluoro-2-methylbenzoyl chioride
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Caption: Workflow for the synthesis of 4-Fluoro-2-methylbenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1308196#4-fluoro-2-methylbenzoyl-chloride-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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